Cas no 31867-78-4 (3-(Phenylsulfonamido)propanoic acid)

• Product Name: 3-(Phenylsulfonamido)propanoic acid
• CAS No: 31867-78-4
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• MDL: MFCD00601237
• CID: 315995
• PubChem ID: 417017
• Update Time: 2025-11-02

3-(Phenylsulfonamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Phenylsulfonamido)propanoic acid
• 3-(benzenesulfonamido)propanoic acid
• 3-[(PHENYLSULFONYL)AMINO]PROPANOIC ACID
• b-Alanine, N-(phenylsulfonyl)-
• 3-benzenesulfonylaminopropionic acid
• CHEMBL1569070
• SCHEMBL1200801
• MLS000054230
• AKOS000264134
• Oprea1_590103
• LS-12563
• BB 0219388
• 3-(Phenylsulfonamido)propanoicacid
• HMS1724D21
• SR-01000480171
• Z45532283
• N-(phenylsulfonyl)-beta-alanine
• SMR000062290
• 3-benzenesulfonamidopropanoic acid
• SR-01000480171-1
• EN300-07011
• IRSJDWBJMSUIBW-UHFFFAOYSA-N
• MFCD00601237
• DTXSID50329051
• AG-690/11638144
• 31867-78-4
• HMS2279P17
• EU-0043444
• Oprea1_797811
• G29177
• ALBB-033246
• STK288114

• MDL： MFCD00601237
• Inchi： 1S/C9H11NO4S/c11-9(12)6-7-10-15(13,14)8-4-2-1-3-5-8/h1-5,10H,6-7H2,(H,11,12)
• InChI Key： IRSJDWBJMSUIBW-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 228.033054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7
• XLogP3: 0.4

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 111-113 °C
• Boiling Point: 437.7±47.0 °C at 760 mmHg
• Flash Point: 218.5±29.3 °C
• PSA: 91.85000
• LogP: 1.91130
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

3-(Phenylsulfonamido)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(Phenylsulfonamido)propanoic acid

Comprehensive Overview of 3-(Phenylsulfonamido)propanoic acid (CAS No. 31867-78-4): Properties, Applications, and Industry Insights

3-(Phenylsulfonamido)propanoic acid (CAS No. 31867-78-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This sulfonamide derivative combines a phenyl group with a propanoic acid moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₁₁NO₄S, reflects a balance of hydrophilicity and lipophilicity, critical for drug design.

Recent studies highlight the compound's role in modulating enzyme activity, particularly in carbonic anhydrase inhibition, a hot topic in anti-glaucoma and anti-cancer research. Researchers are exploring its potential as a scaffold for targeted therapies, aligning with the growing demand for precision medicine. The sulfonamide group in 3-(Phenylsulfonamido)propanoic acid is pivotal for hydrogen bonding, enhancing binding affinity to biological targets.

From a synthetic perspective, this compound is valued for its high purity and stability under standard conditions. Manufacturers emphasize GMP-compliant production to meet pharmaceutical standards, addressing concerns about impurity control—a frequent query in API synthesis forums. Analytical techniques like HPLC and NMR are routinely employed for quality verification.

Environmental and regulatory aspects are also trending in searches. 3-(Phenylsulfonamido)propanoic acid exhibits low ecotoxicity, complying with REACH and OECD guidelines. Its biodegradability profile makes it preferable over persistent alternatives, resonating with the green chemistry movement. Suppliers now highlight sustainable sourcing and carbon footprint reduction in product documentation.

In material science, derivatives of this compound are investigated for polymeric applications, such as self-healing materials—a cutting-edge topic. The carboxylic acid functionality allows covalent integration into polymer chains, enabling tunable mechanical properties. Startups are patenting formulations incorporating 31867-78-4 for smart coatings and biocompatible hydrogels.

Market analysts note rising demand in Asia-Pacific regions, driven by expanding contract research organizations (CROs). Pricing trends for CAS 31867-78-4 fluctuate based on raw material availability, particularly benzene derivatives. Industry reports correlate its usage growth with advancements in high-throughput screening technologies.

For researchers, common FAQs include optimal storage conditions (recommended: 2–8°C under inert gas) and solubility data (soluble in DMSO, methanol). Peer-reviewed literature emphasizes its low mutagenic risk in standard Ames tests, a frequent concern in preclinical development. Recent patent filings describe novel crystallization methods to improve yield.

The compound's spectral data (IR: 1700 cm^-1 for C=O stretch; ¹H NMR: δ 7.5–7.9 ppm for aromatic protons) is extensively documented, aiding in structure verification. Computational chemists utilize its molecular descriptors (LogP ~1.2, PSA 85 Ų) for QSAR modeling, a technique gaining traction in AI-driven drug discovery platforms.

Emerging applications include proteomics, where it serves as a mass spectrometry standard due to its clear fragmentation pattern. Collaborations between academia and biotech startups are exploring its use in protein conjugation strategies, answering search trends about antibody-drug conjugates (ADCs).

In conclusion, 3-(Phenylsulfonamido)propanoic acid (CAS 31867-78-4) represents a multifaceted tool in modern chemistry, bridging medicinal chemistry, material science, and analytical technology. Its evolving applications underscore the importance of structure-activity relationship studies in driving innovation across industries.